Cas no 851864-98-7 (1-(2,3-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(2,3-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851864-98-7
• MF: C₁₉H₁₉FN₂O₃S
• MW: 374.429167032242
• CID: 6287402
• PubChem ID: 3447139
• Update Time: 2025-06-26

1-(2,3-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• F0630-0300
• 851864-98-7
• (2,3-dimethoxyphenyl)(2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• AKOS024588562
• 1-(2,3-dimethoxybenzoyl)-2-{[(3-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• (2,3-dimethoxyphenyl)-[2-[(3-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone

• Inchi： 1S/C19H19FN2O3S/c1-24-16-8-4-7-15(17(16)25-2)18(23)22-10-9-21-19(22)26-12-13-5-3-6-14(20)11-13/h3-8,11H,9-10,12H2,1-2H3
• InChI Key： KQXKIZPNSRFKMO-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)F)C1=NCCN1C(C1C=CC=C(C=1OC)OC)=O

Computed Properties

• Exact Mass: 374.11004181g/mol
• Monoisotopic Mass: 374.11004181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 76.4Ų

Additional information on 1-(2,3-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Introduction to 1-(2,3-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851864-98-7) and Its Emerging Applications in Chemical Biology

The compound 1-(2,3-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851864-98-7) represents a fascinating intersection of structural complexity and biological potential. As a member of the imidazole derivatives, this molecule has garnered attention in the field of chemical biology due to its unique pharmacophoric features. The presence of both dimethoxybenzoyl and (3-fluorophenyl)methylsulfanyl substituents introduces distinct electronic and steric properties, making it a versatile scaffold for drug discovery and mechanistic studies.

Recent advancements in medicinal chemistry have highlighted the importance of imidazole derivatives in modulating biological pathways. The 4,5-dihydro-1H-imidazole core is particularly noteworthy for its role in various pharmacological targets, including enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The structural motif of 1-(2,3-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole suggests potential interactions with these targets, which has been explored through both computational modeling and experimental validation.

In the context of modern drug design, the incorporation of fluorine atoms is a strategic choice to enhance metabolic stability and binding affinity. The (3-fluorophenyl)methylsulfanyl group in this compound not only contributes to its lipophilicity but also influences its electronic distribution, potentially affecting its interaction with biological targets. Such structural features have been extensively studied in the development of kinase inhibitors and other small-molecule drugs.

One of the most compelling aspects of this compound is its potential as a tool compound for biochemical assays. The combination of the dimethoxybenzoyl moiety and the imidazole ring provides a platform for designing probes that can selectively interact with specific enzymes or protein targets. For instance, recent studies have demonstrated the utility of similar imidazole derivatives in inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammatory responses. The presence of a fluorine atom further enhances the compound's ability to modulate enzyme activity while minimizing off-target effects.

The 4,5-dihydro-1H-imidazole scaffold is also known for its role in stabilizing transition states during enzymatic reactions. This property makes it an attractive component for designing inhibitors that target catalytic sites. In particular, the benzoyl group at the 1-position can serve as a hydrogen bond acceptor or participate in π-stacking interactions with amino acid residues in protein active sites. These interactions are critical for achieving high binding affinities and selectivity.

From a synthetic chemistry perspective, 1-(2,3-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole exemplifies the power of multi-component reactions and transition-metal-catalyzed cross-coupling strategies. The synthesis of this compound involves careful consideration of reaction conditions to ensure regioselectivity and yield optimization. Advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency, paving the way for rapid discovery and development of novel bioactive compounds.

Recent publications have begun to explore the pharmacological profile of this compound using both in vitro and in vivo models. Initial studies suggest that it exhibits promising activity against certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis. The dimethoxybenzoyl group appears to play a role in stabilizing protein-protein interactions, while the (3-fluorophenyl)methylsulfanyl moiety contributes to its ability to penetrate cellular membranes.

The potential therapeutic applications of 1-(2,3-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole extend beyond oncology. Researchers are investigating its effects on neurological disorders where imidazole derivatives have shown promise as neuroprotective agents. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating conditions such as Alzheimer's disease or Parkinson's disease, where modulation of neurotransmitter systems is crucial.

In conclusion, 1-(2,3-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851864-98-7) represents a structurally intriguing molecule with significant potential in chemical biology and drug discovery. Its unique combination of pharmacophoric elements positions it as a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover its biological activities and mechanisms of action, this compound is poised to make meaningful contributions to future advancements in medicinal chemistry.